Cas no 67977-03-1 (dibenzo[a,j]acridin-6-ol)

• Product name: dibenzo[a,j]acridin-6-ol
• CAS No: 67977-03-1
• MF: C₂₁H₁₃NO
• MW: 295.33402
• CID: 1723320
• PubChem ID: 150127

dibenzo[a,j]acridin-6-ol Chemical and Physical Properties

Names and Identifiers

• dibenzo[a,j]acridin-6-ol
• dibenz[a,j]acridin-6-ol
• 6-Hydroxydibenz(a,j)acridine
• CCRIS 3314
• 6-HYDROXYDIBENZ[A,J]ACRIDINE
• DE88P2HZT7
• DTXSID30218171
• 67977-03-1

• Inchi： InChI=1S/C21H13NO/c23-20-11-14-6-2-4-8-16(14)18-12-17-15-7-3-1-5-13(15)9-10-19(17)22-21(18)20/h1-12,23H
• InChI Key： WVOFVJBZWDTISM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=NC4=C(C=C32)C5=CC=CC=C5C=C4O

Computed Properties

• Exact Mass: 295.099714038g/mol
• Monoisotopic Mass: 295.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1Ų